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Compound of Interest

Compound Name: Hexatriacontane

Cat. No.: B166362 Get Quote

An Inter-laboratory Comparison Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of the reported melting point of hexatriacontane
(C36H74), a long-chain alkane used in various scientific applications, including as a paraffin

wax and in the manufacturing of candles.[1] The data presented is compiled from several

reputable chemical databases and suppliers, offering a valuable resource for researchers and

professionals in drug development who require accurate physical property data for this

compound. This document aims to highlight the variability in reported melting points and

provide standardized experimental protocols for consistent and reproducible measurements.

Comparative Melting Point Data
The melting point of a pure substance is a fundamental physical property. However, variations

in experimental methods, instrument calibration, and sample purity can lead to discrepancies in

reported values across different sources. The following table summarizes the melting point of

hexatriacontane as reported by various chemical suppliers and databases.
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Source/Supplier
Reported Melting Point
(°C)

Purity/Assay

PubChem 75.081 Not specified

CAS Common Chemistry 76.5 Not specified

ChemicalBook 74-76 Not specified

Thermo Scientific Chemicals 71.0-77.0 ≥97.0%

Sigma-Aldrich 74-76 98%

NIST WebBook 76.05 Not specified

Fisher Scientific 76.2 ≥97%

Disclaimer: The data presented in this table is for comparative purposes only. For critical

applications, it is recommended to determine the melting point of a specific batch of

hexatriacontane using a standardized method.

Experimental Protocol for Melting Point
Determination
To ensure consistency and comparability of melting point data, a standardized experimental

protocol is crucial. The capillary method is a widely accepted and pharmacopeia-recognized

technique for determining the melting point of a solid substance.[2][3]

Objective: To determine the melting point range of a solid sample of hexatriacontane using the

capillary method.

Materials:

Hexatriacontane sample (powdered)

Capillary tubes (one end sealed)

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube with heating oil

Thermometer with high accuracy
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Mortar and pestle (if sample is not powdered)

Procedure:

Sample Preparation:

Ensure the hexatriacontane sample is completely dry and in a fine powdered form.[3] If

necessary, gently grind the sample using a mortar and pestle.

Load the capillary tube by pressing the open end into the powdered sample.

Pack the sample into the sealed end of the capillary tube by tapping the tube gently or by

dropping it through a long glass tube.[4] The packed sample height should be

approximately 2-3 mm.

Apparatus Setup:

Insert the capillary tube containing the sample into the heating block of the melting point

apparatus.

Ensure the thermometer is positioned correctly to accurately measure the temperature of

the heating block.

Melting Point Determination:

Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an

approximate melting point range. This helps in setting the parameters for a more accurate

measurement.

Accurate Determination: For a new, unused sample, set the starting temperature of the

apparatus to about 5°C below the approximate melting point observed in the rapid

determination.

Set the heating rate to a slow and steady pace, typically 1-2°C per minute, to ensure

thermal equilibrium between the sample and the thermometer.

Observe the sample closely through the magnifying lens of the apparatus.
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Record the temperature at which the first droplet of liquid appears. This is the lower limit of

the melting point range.

Continue heating at the same slow rate and record the temperature at which the entire

sample has completely melted into a clear liquid. This is the upper limit of the melting point

range.

Data Recording:

Record the melting point as a range from the temperature of initial melting to the

temperature of complete liquefaction.

It is good practice to perform at least two measurements with fresh samples to ensure the

reproducibility of the results.

Experimental Workflow
The following diagram illustrates the generalized workflow for determining the melting point of

hexatriacontane using the capillary method.

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166362#inter-laboratory-comparison-of-
hexatriacontane-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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